Cas no 90429-66-6 (4-Hydroxy-2,2,6,6-tetramethylpiperidine-d17-1-15N-1-oxyl)

4-Hydroxy-2,2,6,6-tetramethylpiperidine-d17-1-15N-1-oxyl is a deuterated and 15N-labeled nitroxide radical, widely used as a spin probe in electron paramagnetic resonance (EPR) spectroscopy and dynamic nuclear polarization (DNP) studies. The incorporation of deuterium and 15N isotopes enhances spectral resolution and reduces line broadening, making it particularly valuable for high-sensitivity applications. Its stable radical character and isotopic labeling enable precise investigations of molecular dynamics, redox processes, and spin-labeling in complex systems. This compound is especially useful in biophysical and materials research, where isotopic purity and stability are critical for accurate data interpretation.

4-Hydroxy-2,2,6,6-tetramethylpiperidine-d17-1-15N-1-oxyl structure

90429-66-6 structure

Product Name:4-Hydroxy-2,2,6,6-tetramethylpiperidine-d17-1-15N-1-oxyl

CAS No:90429-66-6

MF:C₉H₁₉NO₂

MW:191.3508207798

CID:803606

PubChem ID:168476662

Update Time:2025-06-06

4-Hydroxy-2,2,6,6-tetramethylpiperidine-d17-1-15N-1-oxyl Chemical and Physical Properties

Names and Identifiers

- 1-Piperidinyl-3,3,4,5,5-d5-1-15N-oxy,4-hydroxy-2,2,6,6-tetra(methyl-d3)-
- 4-HYDROXY-2,2,6,6-TETRAMETHYLPIPERIDINE-1-OXYL (D17, 15N)
- F91040
- 90429-66-6
- 4-HYDROXY-2,2,6,6-TETRAMETHYLPIPERIDINE-D17-1-15N-1-OXYL
- 4-Hydroxy-2,2,6,6-tetramethylpiperidine-d17-1-15N-1-oxyl
- Inchi： 1S/C9H19NO2/c1-8(2)5-7(11)6-9(3,4)10(8)12/h7,11-12H,5-6H2,1-4H3/i1D3,2D3,3D3,4D3,5D2,6D2,7D,10+1
- InChI Key： CSGAUKGQUCHWDP-BIXFOSJQSA-N
- SMILES： OC1([2H])C([2H])([2H])C(C([2H])([2H])[2H])(C([2H])([2H])[2H])[15N](C(C([2H])([2H])[2H])(C([2H])([2H])[2H])C1([2H])[2H])O

Computed Properties

Exact Mass: 191.245318424g/mol
Monoisotopic Mass: 191.245318424g/mol
Isotope Atom Count: 18
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 159
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 43.7Å²

4-Hydroxy-2,2,6,6-tetramethylpiperidine-d17-1-15N-1-oxyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	H956502-0.5mg	4-Hydroxy-2,2,6,6-tetramethylpiperidine-d17-1-15N-1-oxyl	90429-66-6	0.5mg	$ 50.00	2022-06-04
TRC	H956502-1mg	4-Hydroxy-2,2,6,6-tetramethylpiperidine-d17-1-15N-1-oxyl	90429-66-6	1mg	$ 81.00	2023-09-07
TRC	H956502-5mg	4-Hydroxy-2,2,6,6-tetramethylpiperidine-d17-1-15N-1-oxyl	90429-66-6	5mg	$ 196.00	2023-09-07
TRC	H956502-.5mg	4-Hydroxy-2,2,6,6-tetramethylpiperidine-d17-1-15N-1-oxyl	90429-66-6	.5mg	$ 64.00	2023-04-15
MedChemExpress	HY-100561S-1mg	Tempol-d	90429-66-6	1mg	￥1300	2024-07-19
MedChemExpress	HY-100561S-5mg	Tempol-d	90429-66-6	5mg	￥3300	2024-07-19
MedChemExpress	HY-100561S-10mg	Tempol-d	90429-66-6	10mg	￥5300	2024-07-19